Cas no 93-06-1 (2-(chloromethyl)-1-methoxy-4-nitrobenzene)

• Product Name: 2-(chloromethyl)-1-methoxy-4-nitrobenzene
• CAS No: 93-06-1
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 809290
• PubChem ID: 2529377
• Update Time: 2025-10-29

2-(chloromethyl)-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(chloromethyl)-1-methoxy-4-nitro-
• 2-(CHLOROMETHYL)-1-METHOXY-4-NITROBENZENE
• 2-Chlormethyl-4-nitro-anisol
• 2-chloromethyl-1-methoxy-4-nitro-benzene
• 2-chloromethyl-4-nitro-anisole
• 5-nitro-2-methoxybenzyl chloride
• Z57036275
• SR-01000059204
• EN300-17781
• DTXSID70368886
• 5-nitro-2-methoxybenzylchloride
• SCHEMBL3749823
• SSYDSTKMOYVTMW-UHFFFAOYSA-N
• AKOS001083084
• 93-06-1
• FT-0768007
• SR-01000059204-1
• 2-(chloromethyl)-1-methoxy-4-nitrobenzene

• MDL： MFCD06359953
• Inchi： 1S/C8H8ClNO3/c1-13-8-3-2-7(10(11)12)4-6(8)5-9/h2-4H,5H2,1H3
• InChI Key： SSYDSTKMOYVTMW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01900
• Monoisotopic Mass: 201.019271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.1

Experimental Properties

• Density: 1.317
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.556
• PSA: 55.05000
• LogP: 2.86540

Additional information on 2-(chloromethyl)-1-methoxy-4-nitrobenzene

2-(Chloromethyl)-1-methoxy-4-nitrobenzene: A Comprehensive Overview

2-(Chloromethyl)-1-methoxy-4-nitrobenzene (CAS No. 93-06-1) is a versatile organic compound with significant applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a nitro group, a methoxy group, and a chloromethyl substituent on a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-(chloromethyl)-1-methoxy-4-nitrobenzene involves a series of well-established organic reactions, including nitration, methylation, and chlorination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing the overall production costs and minimizing waste generation. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the nitration step, achieving higher yields and better selectivity.

One of the most notable applications of 2-(chloromethyl)-1-methoxy-4-nitrobenzene is in the development of novel pharmaceutical agents. The nitro group serves as an electron-withdrawing substituent, which can enhance the bioavailability and pharmacokinetic properties of drugs derived from this compound. Recent studies have demonstrated its potential as a precursor for anti-cancer agents, where the chloromethyl group can be modified to introduce bioactive moieties.

In the field of agrochemistry, 2-(chloromethyl)-1-methoxy-4-nitrobenzene has been utilized as an intermediate in the synthesis of herbicides and insecticides. The methoxy group contributes to the compound's lipophilicity, enhancing its ability to penetrate plant tissues or insect cuticles. Moreover, its reactivity with nucleophiles makes it an ideal building block for designing molecules with specific pesticidal activities.

Recent research has also explored the use of 2-(chloromethyl)-1-methoxy-4-nitrobenzene in materials science, particularly in the development of advanced polymers and coatings. The chloromethyl group can undergo polymerization reactions to form high-performance materials with tailored mechanical and thermal properties. For example, scientists have reported the synthesis of polyelectrolytes derived from this compound, exhibiting excellent corrosion resistance and electrical conductivity.

The chemical stability and reactivity of 2-(chloromethyl)-1-methoxy-4-nitrobenzene make it a valuable tool in academic research as well. Its structure allows for various modifications, enabling chemists to investigate fundamental aspects of aromatic chemistry and substitution reactions. Recent studies have focused on understanding the regioselectivity and stereoselectivity of reactions involving this compound under different conditions.

In conclusion, 2-(chloromethyl)-1-methoxy-4-nitrobenzene (CAS No. 93-06-1) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique combination of functional groups provides chemists with a versatile platform for designing innovative molecules and materials. As research continues to uncover new synthetic routes and applications for this compound, its significance in modern chemistry is expected to grow further.